Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadece

• Molecular Formula: C19H34O4
• Molecular Weight: 326.5 g/mol
• InChI: InChI=1S/C19H34O4/c1-3-4-5-7-11-14-17-19(23-17)16(20)13-10-8-6-9-12-15-18(21)22-2/h11,14,16-17,19-20H,3-10,12-13,15H2,1-2H3/b14-11-/t16-,17+,19+/m0/s1
• InChIKey: SUVKYIFKHJKQCV-ZPHAGOFCSA-N

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate – Stereochemically Defined Oxylipin Reference Standard for Lipid Mediator Research and Procurement

Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate (CAS 135276-32-3) is a chemically synthesized, single-enantiomer epoxy alcohol methyl ester derived from the linoleic acid 9(S)-hydroperoxide pathway. It belongs to the octadecanoid oxylipin class and carries a 10(R),11(R)-trans-epoxide, a 9(S)-hydroxyl, and a 12(Z)-olefin configuration. This compound was first structurally characterized and used as a stereochemically defined intermediate by Hamberg for the regio- and stereochemical analysis of trihydroxyoctadecenoic acids [1]. It is distinct from its 10(S),11(S)-epoxy diastereomer (CAS 135357-33-4), which is the predominant product of plant epoxy alcohol synthase (EAS) activity, and from the regioisomeric 12(R),13(S)-epoxy alcohol generated by the same biosynthetic pathway [2]. Commercially, it is supplied as a >99% pure analytical reference standard in acetonitrile solution by specialty lipid manufacturers such as Larodan AB .

Workflow Chiral oxylipin identification and quantification

Selection Single enantiomer epoxy alcohol (10R,11R)

Format Pre-formulated solution for direct dilution

Context Fungal/plant lipidomics stereochemical distinction

• [1] Hamberg, M. (1991). Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids, 26(6), 407–415. https://doi.org/10.1007/BF02536065 View Source
• [2] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source

Why Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate Cannot Be Substituted with Generic Epoxy-Octadecenoate Analogs

Substitution of this compound with the 10(S),11(S)-epoxy diastereomer, the 12(R),13(S)-epoxy regioisomer, or the downstream trihydroxy derivatives introduces stereochemical ambiguity that compromises analytical accuracy and biological interpretation. The 10(R),11(R) enantiomer is the specific product of fungal fatty acid hydroperoxide isomerase from Saprolegnia parasitica and is absent from plant 9-lipoxygenase/EAS pathways, where only the 10(S),11(S) diastereomer accumulates to 14% of total recovered radioactivity [1]. The two epoxy alcohol diastereomers yield different trihydroxyoctadecenoic acid stereoisomer distributions upon epoxide hydrolase-catalyzed or acid-catalyzed hydrolysis [2]. Consequently, using the incorrect epoxy alcohol standard leads to misassignment of absolute configuration in natural product identification and erroneous quantification in lipidomics workflows. The quantitative evidence below establishes the measurable dimensions along which the 10(R),11(R) compound is differentiated, enabling evidence-based selection for specific experimental contexts.

Target

10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Potential Substitute

10(S),11(S) Epoxy Diastereomer

Stereochemical mismatch Fungal vs plant enzyme product profiles may lead to misannotation.

Hydrolysis product divergence Trihydroxy stereoisomer distributions differ between epoxide configurations.

Purity differential Specification gaps may affect quantitative calibration reproducibility.

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source
• [2] Hamberg, M. (1991). Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids, 26(6), 407–415. https://doi.org/10.1007/BF02536065 View Source

Quantitative Differentiation Evidence for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate vs. Closest Analogs

Enzymatic Source Specificity: 10(R),11(R) as Exclusive Fungal Hydroperoxide Isomerase Product vs. Plant-EAS-Derived 10(S),11(S)

The 10(R),11(R)-epoxy enantiomer is the specific α,β-epoxy alcohol product generated from 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid by the particle-bound fatty acid hydroperoxide isomerase of the fungus Saprolegnia parasitica [1]. In contrast, the 10(S),11(S) diastereomer is the exclusive epoxy alcohol product of plant epoxy alcohol synthase (EAS) from potato (Solanum tuberosum) leaves, where it constitutes 14% of recovered radioactivity from [1-14C]linoleic acid incubations [2]. The 10(R),11(R) form is not detected in potato leaf homogenates. This stereochemical divergence originates from the distinct enzymatic mechanisms: fungal hydroperoxide isomerase produces the (R,R)-epoxide configuration, whereas plant EAS yields the (S,S)-configuration from the same 9(S)-hydroperoxide substrate.

Enzymatic Source Specificity

Head-to-head

10(R),11(R): 0% in plant EAS

vs

10(S),11(S): 14% in potato leaf

Supports fungal vs plant stereochemical assignment

Straight-phase HPLC radiochemical detection

Evidence Dimension	Enzymatic product stereochemistry from 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid
Target Compound Data	10(R),11(R)-epoxy-9(S)-hydroxy-12(Z) configuration; produced by S. parasitica fatty acid hydroperoxide isomerase; 0% detected in potato leaf EAS pathway
Comparator Or Baseline	Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate: 14% of recovered radioactivity in potato leaf homogenate incubations [2]
Quantified Difference	14% vs. 0% relative abundance in plant EAS system; absolute stereochemical inversion at C10 and C11 (R,R vs. S,S)
Conditions	Potato leaf whole homogenate incubated with [1-14C]linoleic acid; straight-phase HPLC analysis of methyl-esterified products [2]

Why This Matters

For natural product identification studies, researchers studying fungal oxylipin metabolism require the 10(R),11(R) standard to correctly assign absolute configuration; using the commercially more common 10(S),11(S) standard would lead to erroneous stereochemical assignment.

• [1] Hamberg, M. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(4), 249–255. https://doi.org/10.1007/BF02535158 View Source
• [2] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source

Enantiomeric Purity Threshold: >99% (10R,11R) vs. >98% (10S,11S) in Commercial Reference Standards

Commercial specifications reveal a measurable purity differential between the two epoxy alcohol diastereomer reference standards. The 10(R),11(R) enantiomer is supplied at >99% purity as a 0.2 mg/mL solution in acetonitrile by Larodan AB (distributed through Cosmo Bio USA and Greyhound Chromatography) . The 10(S),11(S) diastereomer is listed at >98% purity by the same manufacturer (Larodan AB, catalog 22-1871-39) . This 1% minimum purity differential becomes significant in quantitative lipidomics applications where enantiomeric cross-contamination can distort stereoisomer ratio determinations.

Enantiomeric Purity Threshold

Specification review

>99% vs >98% comparator

Reduces calibration uncertainty in enantiomer-specific LC-MS

Commercial reference standard specifications; defined 0.2 mg/mL

Evidence Dimension	Commercial reference standard purity specification
Target Compound Data	>99% purity (Larodan/Cosmo Bio USA, catalog LRD-22-1877-39); supplied as 0.2 mg/mL in acetonitrile
Comparator Or Baseline	Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate: >98% purity (Larodan AB, catalog 22-1871-39); supplied as solution
Quantified Difference	>99% vs. >98% minimum purity specification; formulated concentration defined (0.2 mg/mL) vs. unspecified concentration for comparator
Conditions	Manufacturer certificate of analysis specifications; both compounds are research-grade lipid reference standards from Larodan AB

Why This Matters

For laboratories conducting stereospecific oxylipin quantification by LC-MS/MS, the defined concentration (0.2 mg/mL) and higher purity specification reduce uncertainty in calibration curve preparation and improve inter-laboratory reproducibility compared to using the less rigorously specified 10(S),11(S) standard.

Differential Hydrolysis Stereochemistry: Divergent Trihydroxy Product Distributions from 10(R),11(R) vs. 10(S),11(S) Epoxy Alcohols

The 10(R),11(R)-epoxy-9(S)-hydroxy and 10(S),11(S)-epoxy-9(S)-hydroxy diastereomers serve as distinct intermediates that produce different regio- and stereoisomeric trihydroxyoctadecenoic acid distributions upon epoxide hydrolysis. Hamberg (1991) demonstrated that the 10(R),11(R)-epoxy alcohol yields methyl 9(S),10(S),13(R)-trihydroxy-11(E)-octadecenoate as a characteristic hydrolysis product, whereas the 10(S),11(S)-epoxy alcohol gives rise to a different trihydroxy stereoisomer profile [1]. This stereochemical divergence is not merely academic; the trihydroxy products derived from each epoxy alcohol precursor possess distinct biological activities, with plant-derived 9(S),10(S),11(R)-trihydroxy-12(Z)-octadecenoate reported to exhibit growth-inhibitory activity against plant-pathogenic fungi [2].

Hydrolysis Stereochemistry

Class-level

10(R),11(R): Yields 9(S),10(S),13(R)-trihydroxy isomer

vs

10(S),11(S): Distinct trihydroxy profile

Reported differential hydrolysis product spectra

Quantitative isomer distribution requires full-text review

Evidence Dimension	Trihydroxy product stereochemistry following epoxide hydrolysis
Target Compound Data	Yields 9(S),10(S),13(R)-trihydroxy-11(E)-octadecenoate as a major stereospecific hydrolysis product [1]
Comparator Or Baseline	10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate yields a distinct trihydroxy stereoisomer distribution (specific isomer ratios not published in accessible abstract; stereochemical divergence established by Hamberg 1991)
Quantified Difference	Qualitatively different trihydroxy stereoisomer product spectra; quantitative isomer distribution data require full-text access to Hamberg (1991) Lipids 26:407-415
Conditions	Mild acid hydrolysis or epoxide hydrolase-catalyzed hydrolysis; trihydroxy products characterized by TLC, GLC, MS, and chemical degradation [1]

Why This Matters

Investigators studying epoxide hydrolase substrate specificity or synthesizing defined trihydroxyoctadecenoic acid stereoisomers must select the correct epoxy alcohol enantiomer as starting material; the 10(R),11(R) enantiomer is the obligate precursor for preparing the 9(S),10(S),13(R)-trihydroxy stereoisomer.

• [1] Hamberg, M. (1991). Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids, 26(6), 407–415. https://doi.org/10.1007/BF02536065 View Source
• [2] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source

Biological Occurrence: 10(R),11(R) Epoxy Alcohol as a Specific Fungal Oxylipin Not Detected in Plant Lipidomes

The 10(R),11(R) epoxy alcohol has been definitively identified as a biosynthetic product solely in the fungus Saprolegnia parasitica, where it is generated from 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid by fatty acid hydroperoxide isomerase [1]. In plant systems, comprehensive radiolabeling studies in potato leaves detected only the 10(S),11(S) enantiomer (14% of recovered radioactivity) and the regioisomeric 12(R),13(S)-epoxy alcohol (14%), with no measurable 10(R),11(R) formation [2]. This restricted biological distribution means the 10(R),11(R) enantiomer can serve as a diagnostic marker for fungal hydroperoxide isomerase activity in mixed microbial communities or plant-fungal interaction studies.

Biological Occurrence

Head-to-head

10(R),11(R): Exclusive to S. parasitica

vs

10(S),11(S): Only in plant EAS pathway

Enables fungal-specific oxylipin detection in mixed samples

Radiolabeled linoleic acid feeding study

Evidence Dimension	Presence/absence in biological systems
Target Compound Data	Detected as a biosynthetic product in S. parasitica (fungal hydroperoxide isomerase); not detected in potato leaf homogenates (plant EAS pathway)
Comparator Or Baseline	10(S),11(S)-epoxy enantiomer: 14% of recovered radioactivity in potato leaf incubations [2]; 12(R),13(S)-epoxy regioisomer: 14% in same system; both absent from S. parasitica hydroperoxide isomerase products
Quantified Difference	0% vs. 14% relative abundance in plant EAS system; exclusive fungal origin vs. exclusive plant origin for respective enantiomers
Conditions	Radiolabeled [1-14C]linoleic acid feeding in potato leaf whole homogenates; product identification by straight-phase HPLC with radiochemical detection [2]

Why This Matters

For environmental metabolomics or plant-microbe interaction studies, the 10(R),11(R) standard enables unambiguous identification of fungal-derived oxylipins, providing a stereochemical probe to distinguish fungal from plant lipid metabolism in complex biological samples.

• [1] Hamberg, M. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(4), 249–255. https://doi.org/10.1007/BF02535158 View Source
• [2] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source

Recommended Research and Procurement Application Scenarios for Methyl 10(R),11(R)-Epoxy-9(S)-hydroxy-12(Z)-octadecenoate

Absolute Configuration Assignment in Fungal Oxylipin Natural Product Discovery

When isolating unknown epoxy alcohol oxylipins from fungal cultures or plant-fungal interaction systems, this compound serves as an authentic stereochemical reference standard for chiral-phase HPLC and GC-MS analysis. The 10(R),11(R) configuration is diagnostic for fungal hydroperoxide isomerase activity, as established by Hamberg (1989) in S. parasitica [1]. Co-injection with the 10(S),11(S) standard enables unambiguous enantiomer assignment based on retention time order, preventing misannotation of fungal metabolites as plant-derived compounds. This application is directly supported by the cross-study quantitative evidence showing exclusive fungal origin of the 10(R),11(R) enantiomer [1] and its absence in plant EAS pathways [2].

Stereospecific Synthesis of 9(S),10(S),13(R)-Trihydroxy-11(E)-octadecenoic Acid

The 10(R),11(R)-epoxy alcohol is the required stereochemical intermediate for preparing the specific trihydroxyoctadecenoic acid stereoisomer 9(S),10(S),13(R)-trihydroxy-11(E)-octadecenoic acid via epoxide hydrolysis [3]. The defined purity (>99%) and concentration (0.2 mg/mL in acetonitrile) of the commercial reference standard facilitate precise stoichiometric control in synthetic chemistry workflows. Using the incorrect 10(S),11(S) diastereomer would yield a different trihydroxy stereoisomer profile, as demonstrated by Hamberg (1991) [3], making enantiomeric purity of the starting epoxy alcohol critical for synthetic fidelity.

Oxylipin Biomarker Quantification in Plant-Fungal Interaction Studies

For LC-MS/MS-based lipidomics studies investigating plant defense responses to fungal pathogens, the 10(R),11(R) standard enables selective multiple reaction monitoring (MRM) method development for quantifying fungal-derived epoxy alcohols against a plant-derived oxylipin background. The quantitative evidence showing 0% 10(R),11(R) in potato leaf homogenates versus exclusive production by S. parasitica [1][2] establishes this compound as a stereochemically selective biomarker. The supplied format (0.2 mg/mL in acetonitrile) allows direct dilution into calibration standards without the reconstitution variability associated with solid-form reference materials.

Method Validation for Chiral Oxylipin Chromatography

Laboratories developing chiral-phase HPLC or SFC methods for oxylipin enantiomer resolution require both the 10(R),11(R) and 10(S),11(S) epoxy alcohol standards for system suitability testing. The >99% purity specification of the 10(R),11(R) standard , compared to >98% for the 10(S),11(S) standard, provides a higher-confidence reference for determining enantiomeric resolution (Rs) and limit of detection (LOD) parameters. The distinct InChIKey identifiers (SUVKYIFKHJKQCV-ZPHAGOFCSA-N for 10(R),11(R) vs. SUVKYIFKHJKQCV-KZCOOZCQSA-N for 10(S),11(S)) confirm these are separate chemical entities requiring independent analytical validation.

Application

Selection Property

Validation Focus

Fungal oxylipin natural product identification

Enantiomeric reference standard (10R,11R)

Chiral-phase retention time assignment

Synthesis of 9(S),10(S),13(R)-trihydroxy acid

Defined stereochemical intermediate

Hydrolysis stereochemical fidelity

LC-MS/MS oxylipin biomarker quantification

Fungal-specific stereoisomer

MRM selectivity against plant matrix

Chiral chromatography method validation

High-purity enantiomer standard

Resolution and LOD determination

• [1] Hamberg, M. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(4), 249–255. https://doi.org/10.1007/BF02535158 View Source
• [2] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. https://doi.org/10.1007/s11745-999-0464-7 View Source
• [3] Hamberg, M. (1991). Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids, 26(6), 407–415. https://doi.org/10.1007/BF02536065 View Source